![molecular formula C24H22N4O3S B1228779 6-amino-5-cyano-2-[[(3-cyano-4,6-dimethyl-2-pyridinyl)thio]methyl]-4-phenyl-4H-pyran-3-carboxylic acid ethyl ester](/img/structure/B1228779.png)
6-amino-5-cyano-2-[[(3-cyano-4,6-dimethyl-2-pyridinyl)thio]methyl]-4-phenyl-4H-pyran-3-carboxylic acid ethyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-amino-5-cyano-2-[[(3-cyano-4,6-dimethyl-2-pyridinyl)thio]methyl]-4-phenyl-4H-pyran-3-carboxylic acid ethyl ester is an aryl sulfide.
Scientific Research Applications
Synthesis and Chemical Properties
- This compound is a precursor to chemical hybridizing agents in wheat and barley, as demonstrated through a novel synthesis process involving nonaqueous diazotization and subsequent transformations (Beck et al., 1988).
- Another study explores the synthesis of ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2, 3-b]pyridine-3-carboxylates, which have potential antihypertensive activity (Kumar & Mashelker, 2006).
- The compound has been involved in the synthesis of milrinone analogues, with some esters showing significant positive inotropic activity (Mosti et al., 1992).
Structural and Molecular Studies
- Research indicates its use in creating a variety of heterocyclic compounds, highlighting its versatility in synthetic chemistry (Harb et al., 1989).
- Its molecular and crystal structure has been established through X-ray diffraction analysis, contributing to a deeper understanding of its structural properties (Rodinovskaya et al., 2003).
- A theoretical characterization using DFT calculations has been conducted on this compound, analyzing its supramolecular assemblies and interactions (Chowhan et al., 2020).
Applications in Material Science
- The compound is part of the synthesis of novel chromeno[2,3-d]pyrimidinone derivatives, which were evaluated for their antimicrobial activity, demonstrating its potential in material science applications (Ghashang et al., 2013).
properties
Molecular Formula |
C24H22N4O3S |
---|---|
Molecular Weight |
446.5 g/mol |
IUPAC Name |
ethyl 6-amino-5-cyano-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylmethyl]-4-phenyl-4H-pyran-3-carboxylate |
InChI |
InChI=1S/C24H22N4O3S/c1-4-30-24(29)21-19(13-32-23-17(11-25)14(2)10-15(3)28-23)31-22(27)18(12-26)20(21)16-8-6-5-7-9-16/h5-10,20H,4,13,27H2,1-3H3 |
InChI Key |
RTKWILSYKYJSQX-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(OC(=C(C1C2=CC=CC=C2)C#N)N)CSC3=C(C(=CC(=N3)C)C)C#N |
Canonical SMILES |
CCOC(=O)C1=C(OC(=C(C1C2=CC=CC=C2)C#N)N)CSC3=C(C(=CC(=N3)C)C)C#N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.